Cas no 32360-04-6 (2,4-di-tert-butyl-5-pentadecylphenol)

2,4-di-tert-butyl-5-pentadecylphenol structure
32360-04-6 structure
Product Name:2,4-di-tert-butyl-5-pentadecylphenol
CAS No:32360-04-6
MF:C29H52O
MW:416.722589492798
CID:1451028
PubChem ID:122599
Update Time:2025-04-20

2,4-di-tert-butyl-5-pentadecylphenol Chemical and Physical Properties

Names and Identifiers

    • 2,4-di-tert-butyl-5-pentadecylphenol
    • phenol, 2,4-bis(1,1-dimethylethyl)-5-pentadecyl-
    • DTXSID6067676
    • SCHEMBL10067473
    • NS00066878
    • Q65653380
    • 2,4-dit-butyl-5-pentadecylphenol
    • 32360-04-6
    • SOHBNMLQQDWLAV-UHFFFAOYSA-N
    • Inchi: 1S/C29H52O/c1-8-9-10-11-12-13-14-15-16-17-18-19-20-21-24-22-27(30)26(29(5,6)7)23-25(24)28(2,3)4/h22-23,30H,8-21H2,1-7H3
    • InChI Key: SOHBNMLQQDWLAV-UHFFFAOYSA-N
    • SMILES: OC1=CC(CCCCCCCCCCCCCCC)=C(C=C1C(C)(C)C)C(C)(C)C

Computed Properties

  • Exact Mass: 416.40206
  • Monoisotopic Mass: 416.401816278g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 16
  • Complexity: 413
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 12.7
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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